Cas no 1807080-67-6 (3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1807080-67-6
• MF: C₇H₄Cl₂F₂IN
• MW: 337.920639038086
• CID: 4870427
• Update Time: 2025-05-19

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4Cl2F2IN/c8-2-3-1-4(6(10)11)13-7(12)5(3)9/h1,6H,2H2
• InChI Key： WSDQIDDRIHFEKX-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CC(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine

Research Briefing on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine (CAS: 1807080-67-6)

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine (CAS: 1807080-67-6) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for the construction of novel heterocyclic compounds with enhanced biological activities.

The structural features of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine, including its multiple halogen substituents and difluoromethyl group, make it a valuable scaffold for medicinal chemistry. The presence of reactive sites allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. Recent research has focused on leveraging these characteristics to develop compounds with improved pharmacokinetic profiles and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology, particularly for targeting resistant forms of cancer.

Another significant application of this compound lies in agrochemical research. A recent report in Pest Management Science detailed its use in the development of next-generation herbicides. The difluoromethyl group was found to enhance the herbicidal activity by improving the compound's ability to penetrate plant cell walls and inhibit essential enzymatic processes. Field trials showed promising results, with effective weed control at lower application rates compared to existing products.

The synthetic routes to 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective method for its production, achieving yields exceeding 85% with high purity. This advancement addresses previous challenges related to scalability and has facilitated broader research applications of this compound.

From a safety and regulatory perspective, recent toxicological studies have provided important data on this compound. While it shows moderate acute toxicity (LD50 > 500 mg/kg in rodents), proper handling procedures are recommended due to its potential irritant properties. Environmental fate studies indicate moderate persistence in soil, with a half-life of approximately 30 days under aerobic conditions.

Looking forward, the unique properties of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-iodopyridine position it as a valuable tool for drug discovery and agrochemical development. Ongoing research is exploring its potential in creating novel antimicrobial agents and as a building block for fluorescent probes used in biological imaging. The compound's versatility and the recent methodological advances in its synthesis suggest it will remain an important focus of chemical biology research in the coming years.